Memantine Hydrochloride

• CAS No.: 41100-52-1
• Product Name: Memantine Hydrochloride
• Molecular Formula: C12H22ClN
• Molecular Weight: 215.76 g/mol
• IUPAC Name: 3,5-dimethyladamantan-1-amine;hydrochloride
• Standard InChI: InChI=1S/C12H21N.ClH/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10;/h9H,3-8,13H2,1-2H3;1H
• Standard InChIKey: LDDHMLJTFXJGPI-VXMZOEJHSA-N
• SMILES: CC12CC3CC(C1)(CC(C3)(C2)N)C.Cl
• Canonical SMILES: CC12CC3CC(C1)(CC(C3)(C2)N)C.Cl
• Appearance: Solid powder
• Description: Memantine Hydrochloride is the hydrochloride salt of memantine, a low-affinity, voltage-dependent, noncompetitive N-methyl-D-aspartate (NMDA) receptor antagonist. Memantine binds to and inhibits cation channels of glutamanergic NMDA receptors located in the central nervous system (CNS), preventing the prolonged influx of calcium ions and the associated neuronal excitotoxicity, and thereby potentially enhancing cognitive function. Memantine is also a 5-hydroxytryptamine type 3 (5HT3) receptor and nicotinic receptor antagonist.; Memantine hydrochloride is a hydrochloride obtained by reaction of memantine with one equivalent of hydrochloric acid. A low to moderate affinity uncompetitive (open-channel); NMDA receptor antagonist which binds preferentially to the NMDA receptor-operated cation channels. It has a role as an antidepressant, an antiparkinson drug, a dopaminergic agent, a neuroprotective agent and a NMDA receptor antagonist. It contains a memantinium(1+).; AMANTADINE derivative that has some dopaminergic effects. It has been proposed as an antiparkinson agent.
• Purity: > 98%
• Related CAS: 19982-08-2 (Parent)
• Solubility: 29.4 [ug/mL]
• Synonyms: 1,3-Dimethyl-5-aminoadamantane; 1-Amino-3,5-dimethyladamantane; Axura; D 145; D-145; D145; Ebixa; Memantin; Memantine; Memantine Hydrochloride; Namenda
• Reference: 1: Sawant TB, Wakchaure VS, Rakibe UK, Musmade PB, Chaudhari BR, Mane DV. The; Development and Validation of Novel, Simple High-Performance Liquid; Chromatographic Method with Refractive Index Detector for Quantification of; Memantine Hydrochloride in Dissolution Samples. J Chromatogr Sci. 2017 Jul; 1;55(6):603-609. doi: 10.1093/chromsci/bmx013. PubMed PMID: 28334787.; ; ; 2: A Prospective Open-Label Trial of Memantine Hydrochloride for the Treatment of; Social Deficits in Intellectually Capable Adults With Autism Spectrum Disorder:; Erratum. J Clin Psychopharmacol. 2016 Aug;36(4):339. doi:; 10.1097/JCP.0000000000000534. PubMed PMID: 27355795.; ; ; 3: Joshi G, Wozniak J, Faraone SV, Fried R, Chan J, Furtak S, Grimsley E, Conroy ; K, Kilcullen JR, Woodworth KY, Biederman J. A Prospective Open-Label Trial of; Memantine Hydrochloride for the Treatment of Social Deficits in Intellectually; Capable Adults With Autism Spectrum Disorder. J Clin Psychopharmacol. 2016; Jun;36(3):262-71. doi: 10.1097/JCP.0000000000000499. PubMed PMID: 27043118.; ; ; 4: Sahu A, Narayanam M, Kurmi M, Ladumor MK, Singh S. Quantitation of memantine; hydrochloride bulk drug and its tablet formulation using proton nuclear magnetic ; resonance spectrometry. Magn Reson Chem. 2016 Aug;54(8):632-6. doi:; 10.1002/mrc.4421. Epub 2016 Feb 28. PubMed PMID: 26923624.; ; ; 5: Jing SJ, Li QL, Jiang Y. A new simultaneous derivatization and microextration ; method for the determination of memantine hydrochloride in human plasma. J; Chromatogr B Analyt Technol Biomed Life Sci. 2016 Jan 1;1008:26-31. doi:; 10.1016/j.jchromb.2015.09.016. Epub 2015 Nov 5. PubMed PMID: 26613537.; ; ; 6: Kurz A, Grimmer T. Efficacy of memantine hydrochloride once-daily in; Alzheimer/'s disease. Expert Opin Pharmacother. 2014 Sep;15(13):1955-60. doi:; 10.1517/14656566.2014.945907. Epub 2014 Aug 1. PubMed PMID: 25085661.; ; ; 7: Zhu M, Xiao S, Li G, Li X, Tang M, Yang S, Xu X, Feng L, Liu K, Hu L.; Effectiveness and safety of generic memantine hydrochloride manufactured in China; in the treatment of moderate to severe Alzheimer/'s disease: a multicenter,; double-blind randomized controlled trial. Shanghai Arch Psychiatry. 2013; Aug;25(4):244-53. doi: 10.3969/j.issn.1002-0829.2013.04.006. PubMed PMID:; 24991162; PubMed Central PMCID: PMC4054562.; ; ; 8: Jalalizadeh H, Raei M, Tafti RF, Farsam H, Kebriaeezadeh A, Souri E. A; Stability-Indicating HPLC Method for the Determination of Memantine Hydrochloride; in Dosage Forms through Derivatization with 1-Fluoro-2,4-dinitrobenzene. Sci; Pharm. 2013 Dec 9;82(2):265-79. doi: 10.3797/scipharm.1310-09. Print 2014; Apr-Jun. PubMed PMID: 24959398; PubMed Central PMCID: PMC4065122.; ; ; 9: Kitamura S, Nakamura Y, Homma A, Kimura N, Asami Y. Tolerability and efficacy ; of the long-term administration of memantine hydrochloride (Memary®) in patients ; with moderate to severe Alzheimer/'s disease. Nihon Ronen Igakkai Zasshi.; 2014;51(1):74-84. Japanese. PubMed PMID: 24747504.; ; ; 10: Peng D, Yuan X, Zhu R. Memantine hydrochloride in the treatment of dementia; subtypes. J Clin Neurosci. 2013 Nov;20(11):1482-5. doi:; 10.1016/j.jocn.2013.02.041. Epub 2013 Sep 13. Review. PubMed PMID: 24035650.
• PubChem Compound: 181458
• Last Modified: Nov 11 2021